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Compound of Interest

Compound Name: 6-Phenyiltetradecane

Cat. No.: B3052788

Executive Summary

This technical guide addresses the available information for 6-phenyltetradecane, a specific
isomer of phenyltetradecane. Extensive database searches indicate that 6-phenyltetradecane
is not a commercially available compound and does not have a registered CAS number.
Consequently, information regarding its suppliers, specific experimental protocols, and
established signaling pathways is not available in the public domain.

This document, therefore, provides a summary of the available data for closely related and
commercially available isomers, namely 1-phenyltetradecane and 2-phenyltetradecane, which
may serve as a reference for researchers and drug development professionals interested in the
broader class of phenylalkanes.

Identification and Physicochemical Properties of
Phenyltetradecane Isomers

While information on 6-phenyltetradecane is unavailable, the properties of 1-
phenyltetradecane and 2-phenyltetradecane are well-documented.
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Property 1-Phenyltetradecane 2-Phenyltetradecane
CAS Number 1459-10-5[1][2][3][4] 4534-59-2[5]

Molecular Formula C20H3a C20H3a4

Molecular Weight 274.48 g/mol [1][2] 274.5 g/mol

Tetradecylbenzene, n- )
Synonyms (1-methyltridecyl)benzene
Tetradecylbenzene[3][4]

Physical State Liquid Not specified

Supplier Information for Phenyltetradecane Isomers

A critical step for any research is the procurement of necessary compounds. The following
table lists potential suppliers for the commercially available isomers of phenyltetradecane.

Isomer Potential Suppliers

Sigma-Aldrich, Santa Cruz Biotechnology,
1-Phenyltetradecane o ] )
Thermo Scientific Chemicals, BOC Sciences

Not readily available from major suppliers; may

2-Phenyltetradecane i .
require custom synthesis.

Experimental Considerations and Methodologies

Due to the absence of specific literature on 6-phenyltetradecane, this section presents a
generalized experimental workflow that could be adapted for the study of this or related long-

chain alkylbenzenes.

General Workflow for Compound Characterization

A generalized experimental workflow for novel compound investigation.

Potential Sighaling Pathways and Biological
Interactions
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The biological activity of long-chain alkylbenzenes is not extensively characterized. However,
based on their structural similarity to endogenous signaling lipids, it is plausible that they could
interact with pathways involved in lipid metabolism and signaling.

Hypothetical Signaling Interaction

A hypothetical signaling pathway for a bioactive lipid-like molecule.

Conclusion and Future Directions

The investigation into 6-phenyltetradecane reveals a significant gap in the available chemical
and biological data. For researchers intent on studying this specific isomer, a custom synthesis
approach would be necessary. The information provided for the related isomers, 1-
phenyltetradecane and 2-phenyltetradecane, can serve as a valuable starting point for
predicting the physicochemical properties and potential biological activities of this novel
compound. Future research should focus on the synthesis, purification, and comprehensive
characterization of 6-phenyltetradecane to enable its evaluation in relevant biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3052788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

